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Compound of Interest

Compound Name: 1-Bromo-1,1-dichloroacetone

Cat. No.: B129596

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals
in research and development. 1-Bromo-1,1-dichloroacetone is a chemical with limited
publicly available safety and toxicological data. The information herein is compiled from data on
structurally similar compounds and general principles of laboratory safety. It is imperative to
consult a comprehensive, compound-specific Safety Data Sheet (SDS) from the supplier before
handling this chemical and to conduct a thorough risk assessment for any planned
experimental work.

Introduction

1-Bromo-1,1-dichloroacetone is a halogenated ketone, a class of organic compounds often
utilized as intermediates in chemical synthesis. Due to its chemical structure, it is anticipated to
be a reactive and potentially hazardous substance. This guide provides a summary of the
available data and outlines essential safety and handling precautions to minimize risk during its
use in a laboratory setting.

Hazard Identification and Classification

While a specific GHS classification for 1-Bromo-1,1-dichloroacetone is not readily available,
based on data for analogous compounds such as 1,3-dichloroacetone and bromoacetone, it
should be treated as a hazardous substance with the potential for the following classifications:
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Acute Toxicity: Likely to be toxic if swallowed, in contact with skin, or if inhaled.

Skin Corrosion/Irritation: Expected to cause skin irritation, and potentially severe skin burns.

Eye Damage/Irritation: Expected to cause serious eye irritation or damage.

Respiratory Irritation: May cause respiratory irritation.

Physical and Chemical Properties

Quantitative data for 1-Bromo-1,1-dichloroacetone is limited. The following table summarizes
available information and data from structurally similar compounds for reference.

Property Value Source/Analogue
Molecular Formula CsHsBrCl20 [1]

Molecular Weight 205.87 g/mol [1]

Appearance Not specified (Likely a liquid)

Boiling Point Not specified

Melting Point Not specified

Flash Point Not specified

Solubility Not specified

Toxicological Information

No specific toxicological studies for 1-Bromo-1,1-dichloroacetone were found. The
toxicological profile is inferred from related halogenated ketones. These compounds are
generally reactive towards biological macromolecules and can cause cellular damage.
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Endpoint Anticipated Effect Analogue Data

1,3-Dichloroacetone: LD50

Acute Oral Toxicity Toxic
(mouse) 18.9 mg/kg[2]
o ] 1,3-Dichloroacetone: LD50
Acute Dermal Toxicity Toxic )
(rabbit) 53 mg/kg[2]
) o ) Bromoacetone is described as
Acute Inhalation Toxicity Toxic ) ) )
very toxic by inhalation[3]
) o ) ) Bromoacetone is corrosive to
Skin Irritation Irritant to corrosive )
the skin[3]
Halogenated acetones are
Eye Irritation Severe irritant generally severe eye
irritants[2]
1,3-Dichloroacetone is
Mutagenicity Potential mutagen mutagenic for bacteria and/or

yeast[2]

Experimental Protocols: Safe Handling and

Emergency Procedures
Personal Protective Equipment (PPE)

A comprehensive assessment of the required PPE should be conducted before any handling of
1-Bromo-1,1-dichloroacetone. The following provides general guidance:
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PPE Category Specification Rationale

) Chemical safety goggles and a  To protect against splashes
Eye and Face Protection ]
face shield. and vapors.

Chemical-resistant gloves

) ] (e.g., Viton®, Butyl rubber). A o
Skin Protection ) gloves may not offer sufficient
lab coat and, if necessary, an

To prevent skin contact. Nitrile

protection.
apron or coveralls.

i ) ] To be used when handling
) ) A properly fitted respirator with ] -~ )
Respiratory Protection ] ) outside of a certified chemical
an organic vapor cartridge. . _
fume hood or in case of a spill.

Engineering Controls

» All work with 1-Bromo-1,1-dichloroacetone should be performed in a certified chemical
fume hood to minimize inhalation exposure.

e Ensure that a safety shower and eyewash station are readily accessible and in good working
order.

Storage

o Store in a tightly sealed, properly labeled container.

e Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents, strong bases, and reducing agents.[4]

» Consider storing in a refrigerator designated for chemical storage.

Disposal

e Dispose of waste 1-Bromo-1,1-dichloroacetone and any contaminated materials as
hazardous chemical waste in accordance with all local, state, and federal regulations.

Emergency Procedures
First Aid Measures
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The following flowchart outlines the initial first aid response to an exposure incident. Immediate
medical attention is crucial in all cases of exposure.

Exposure Incident

Inhalation Skin Contact Eye Contact Ingestion

Immediately Remove Contaminated Clothing Rinse Cautiously with Water for Several Minutes Do NOT Induce Vomiting

Flush Skin with Plenty of Water for at Least 15 Minutes

Seek Immediate Medical Attention

Move to Fresh Air

Keep at Rest

Seek Immediate Medical Attention

Rinse Mouth with Water

Seek Immediate Medical Attention

Remove Contact Lenses, if Present and Easy to Do

Continue Rinsing

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for exposure to 1-Bromo-1,1-dichloroacetone.

Spill Response

In the event of a spill, follow these procedures immediately.
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Spill Detected

Don Appropriate PPE

Contain Spill with Inert Absorbent Material

Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: General spill response workflow for 1-Bromo-1,1-dichloroacetone.
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Conclusion

1-Bromo-1,1-dichloroacetone is a chemical that requires careful handling due to its potential
for significant health hazards. Researchers, scientists, and drug development professionals
must adhere to strict safety protocols, including the use of appropriate personal protective
equipment and engineering controls. In the absence of comprehensive safety data for this
specific compound, a cautious approach based on the known hazards of structurally similar
halogenated ketones is essential to ensure a safe laboratory environment. Always prioritize a
thorough risk assessment before commencing any experimental work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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